Pivaloyl cyanide
Overview
Description
Pivaloyl cyanide is a cyanide used as a reagent in organic synthesis . It has an aromatic ring with a phenyl group and two nitro groups . The molecular formula of this compound is C6H9NO .
Synthesis Analysis
This compound can be synthesized by reacting sodium hydroxide solution with diphenyl ether in the presence of chlorine and nitrogen gas . Another method involves reacting 93 g (0.5 mol) of pivalic acid anhydride and 1 g of sodium cyanide initially, and then adding 49.5 g (0.5 mol) of trimethylsilyl cyanide dropwise. The reaction mixture is then worked up by distillation .Molecular Structure Analysis
The molecular weight of this compound is 111.14 g/mol . The structure of this compound includes an aromatic ring with a phenyl group and two nitro groups . The this compound molecule contains a total of 16 bond(s). There are 7 non-H bond(s), 2 multiple bond(s), 1 rotatable bond(s), 1 double bond(s), 1 triple bond(s), 1 ketone(s) (aliphatic), and 1 nitrile(s) (aliphatic) .Chemical Reactions Analysis
Pivalic anhydride is shown to be an effective reagent for direct amidation of carboxylic acids with N-alkyl anilines . The only by-product of this reaction is nontoxic pivalic acid, which can be easily removed by aqueous workup .Physical and Chemical Properties Analysis
This compound has a density of 0.94 g/cm3 . The molecular weight of this compound is 111.14 g/mol .Scientific Research Applications
1. Carbohydrate Chemistry
Pivaloyl cyanide plays a significant role in carbohydrate chemistry, specifically in the protection of sugars during synthesis processes. For instance, N-Pivaloyl imidazole has been used as a protective reagent for various monosaccharides and lactose. Pivalates, formed through this process, are crucial for selective acylation in carbohydrates. This method offers advantages such as selective removal of acetates in the presence of pivaloates and decreased tendency to form orthoesters during glycosidation, which are pivotal in carbohydrate synthesis and modification processes (Santoyo-González, Uriel, & Calvo-Asin, 1998).
2. Synthesis of Oligosaccharides
The cyanopivaloyl (CNPiv) group, a modified pivaloyl group with a cyano appendage, is instrumental in oligosaccharide assembly. CNPiv benefits from the advantageous features of the Piv group, such as stability and effective neighboring-group participation, but can be removed under milder conditions compared to the Piv ester. This characteristic has been demonstrated in the assembly of rhamnose oligosaccharides, representing important components in various bacterial polysaccharides (Volbeda et al., 2016).
3. Organic Synthesis
Pivaloylacetonitrile, an intermediate in the synthesis of various compounds, has applications in the creation of selective herbicides and inhibitors of p38 MAP kinase. A refined synthesis method involving alkali metal cyanide has led to high yields and purity, highlighting its significance in organic synthesis (Zelinka, Šimbera, & Pazdera, 2014).
4. Radiopharmaceuticals
In radiopharmaceuticals, difunctional two-carbon molecules derived from [11C]cyanide are important. These molecules are used as radiolabelling precursors, showcasing the application of cyanide derivatives in medical imaging and diagnostics (Thorell, Stone-Elander, & Elander, 1994).
5. Environmental Applications
In environmental chemistry, cyanide and its derivatives are explored for the removal and recovery from waste sources, such as in electroplating processes. Polymer inclusion membranes containing specific carriers have been studied for their efficiency in extracting silver cyanide complexes, demonstrating the utility of cyanide derivatives in waste management and environmental remediation (Nasser et al., 2016).
Mechanism of Action
Target of Action
Pivaloyl cyanide is a compound that releases cyanide ions . The primary target of cyanide ions is the mitochondrial electron transport chain within cells . Specifically, cyanide ions bind to the ferric (Fe3+) ion of cytochrome oxidase, a key enzyme in the electron transport chain . This enzyme plays a crucial role in cellular respiration, a process that cells use to generate energy.
Mode of Action
The interaction of this compound with its targets leads to significant changes in cellular function. When cyanide ions bind to cytochrome oxidase, they inhibit the enzyme’s activity . This inhibition disrupts the electron transport chain, preventing cells from using oxygen to produce energy in the form of adenosine triphosphate (ATP) . This disruption can lead to a state known as ‘histotoxic hypoxia’, where cells are unable to use or take in oxygen .
Biochemical Pathways
The action of this compound affects several biochemical pathways. The most significant is the disruption of oxidative phosphorylation, a process that produces ATP in the mitochondria . This disruption leads to a decrease in ATP production, causing energy deprivation in cells . Additionally, cyanide ions can stimulate the release of biogenic amines, leading to pulmonary and coronary vasoconstriction, which can result in pulmonary edema and heart failure .
Pharmacokinetics
The pharmacokinetics of this compound involves its absorption, distribution, metabolism, and excretion (ADME). Cyanide ions are rapidly absorbed and taken up into cells . They are metabolized via the liver enzyme rhodanese, which catalyzes the reaction of cyanide with thiosulfate to form thiocyanate and sulphite . Thiocyanate is non-toxic and is excreted in the urine . The elimination half-life of cyanide is approximately 2-3 hours .
Result of Action
The molecular and cellular effects of this compound’s action are primarily due to the inhibition of cytochrome oxidase and the resulting disruption of cellular respiration . This can lead to symptoms such as rapid loss of consciousness, seizures, and in severe cases, death . Milder exposures can result in non-specific features including nausea, vomiting, headache, increased respiratory rate, hypertension, tachycardia, altered level of consciousness, and seizures .
Safety and Hazards
Future Directions
Pivalic anhydride, a related compound, is shown to be an effective reagent for direct amidation of carboxylic acids with N-alkyl anilines . This suggests potential future directions for the use of Pivaloyl cyanide in similar reactions. Additionally, cyanamides, which are related to cyanides, have been discussed for their application in cycloaddition chemistry, aminocyanation reactions, as well as electrophilic cyanide-transfer agents and their unique radical and coordination chemistry .
Properties
IUPAC Name |
2,2-dimethylpropanoyl cyanide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO/c1-6(2,3)5(8)4-7/h1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPBLQPWAISGYEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2073516 | |
Record name | Butanenitrile, 3,3-dimethyl-2-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2073516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42867-40-3 | |
Record name | 3,3-Dimethyl-2-oxobutanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42867-40-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Butanenitrile, 3,3-dimethyl-2-oxo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042867403 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butanenitrile, 3,3-dimethyl-2-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2073516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,3-dimethyl-2-oxobutyronitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.872 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the vibrational bands observed for pivaloyl cyanide in the infrared (IR) spectrum?
A1: The identification of the CN stretch (ν1) and the CO stretch (ν2) vibrational bands of the cyanooxomethyl radical (OCCN) at 2093 cm–1 and 1774 cm–1, respectively, provides valuable insights into the photodissociation dynamics of this compound. [] These characteristic bands, detected through time-resolved Fourier transform IR emission spectroscopy, allow researchers to study the energy distribution within the molecule following 193 nm photolysis. This understanding contributes to a deeper knowledge of photochemical reactions involving this compound and similar compounds. []
Q2: How can this compound be synthesized efficiently?
A2: A continuous process for preparing this compound involves reacting pivalic acid anhydride with anhydrous hydrocyanic acid. [] This reaction is significantly enhanced by using a catalyst system consisting of an alkali metal/copper cyanide complex, an alkaline earth metal/copper cyanide complex, or a metal salt of an aliphatic, cycloalkphatic, or aromatic carboxylic acid. [] The reaction, carried out in an inert organic diluent at temperatures between 180 and 240°C, allows for continuous distillation of the crude product, enabling efficient separation and recycling of unreacted hydrocyanic acid. []
Q3: Why is the choice of catalyst crucial in the synthesis of this compound?
A3: The selection of the catalyst plays a vital role in determining the efficiency and yield of this compound synthesis. Specifically, alkali metal/copper cyanide complexes and alkaline earth metal/copper cyanide complexes have proven to be highly effective catalysts for this reaction. [] These catalysts, optionally combined with a Lewis acid, facilitate the interaction between pivalic acid anhydride and hydrocyanic acid, leading to increased reaction rates and improved product selectivity. []
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